rac Mirabegron-d5
rac Mirabegron-d5
Brand Name:
Vulcanchem
CAS No.:
1215807-38-7
VCID:
VC0028903
InChI:
InChI=1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/i1D,2D,3D,4D,5D
SMILES:
C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)O
Molecular Formula:
C21H24N4O2S
Molecular Weight:
401.54
rac Mirabegron-d5
CAS No.: 1215807-38-7
Cat. No.: VC0028903
Molecular Formula: C21H24N4O2S
Molecular Weight: 401.54
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1215807-38-7 |
|---|---|
| Molecular Formula | C21H24N4O2S |
| Molecular Weight | 401.54 |
| IUPAC Name | 2-(2-amino-1,3-thiazol-4-yl)-N-[4-[2-[[2-hydroxy-2-(2,3,4,5,6-pentadeuteriophenyl)ethyl]amino]ethyl]phenyl]acetamide |
| Standard InChI | InChI=1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/i1D,2D,3D,4D,5D |
| Standard InChI Key | PBAPPPCECJKMCM-RALIUCGRSA-N |
| SMILES | C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)O |
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